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Compound of Interest

Compound Name: AChE-IN-64

Cat. No.: B15575036

A comparative analysis between AChE-IN-64 and rivastigmine is not currently possible due to
the absence of publicly available scientific literature and experimental data on a compound
designated "AChE-IN-64." Extensive searches have yielded no information on its chemical
structure, mechanism of action, or any preclinical or clinical studies.

Therefore, this guide provides a comprehensive overview of rivastigmine, a well-established
acetylcholinesterase inhibitor, to serve as a detailed benchmark for researchers, scientists, and
drug development professionals. The data presented here can be used as a reference for
evaluating novel compounds in the future.

Rivastigmine: A Dual Cholinesterase Inhibitor

Rivastigmine is a carbamate derivative used for the treatment of mild to moderate dementia
associated with Alzheimer's and Parkinson's diseases.[1][2][3] Its therapeutic effect is attributed
to its ability to inhibit two key enzymes involved in the breakdown of the neurotransmitter
acetylcholine: acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE).[1][4][5] By
inhibiting these enzymes, rivastigmine increases the concentration of acetylcholine in the brain,
which is crucial for cognitive processes such as memory and learning.[2][4]

Mechanism of Action

Rivastigmine acts as a "pseudo-irreversible" inhibitor. It binds to the active site of both AChE
and BuChE, forming a carbamate complex that is slowly hydrolyzed.[4] This prolonged
inhibition allows for a sustained increase in acetylcholine levels at the synaptic cleft.[4] The
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dual inhibition of both AChE and BuChE may offer additional therapeutic benefits, as BuChE
activity also plays a significant role in acetylcholine regulation in the brain, particularly in
Alzheimer's disease.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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